1-methyl-N-pyridin-4-ylpyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-pyridin-4-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H10N4O/c1-14-7-8(6-12-14)10(15)13-9-2-4-11-5-3-9/h2-7H,1H3,(H,11,13,15)
• InChI Key: SFAAYHBGWPBHBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)NC2=CC=NC=C2
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol

Description

1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as MPCC and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of 1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and pathways in the body, which leads to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide in lab experiments is its specificity for certain enzymes and pathways, which allows for targeted investigations. However, one limitation is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are several future directions for the study of 1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide. One direction is to investigate its potential use as a therapeutic agent for various diseases such as cancer and inflammatory disorders. Another direction is to explore its potential use as a building block for the synthesis of other compounds with specific properties. Additionally, further studies on its mechanism of action and toxicity are needed to fully understand its potential applications.
In conclusion, 1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide is a chemical compound that has potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide involves the reaction of pyridine-4-carboxylic acid with hydrazine hydrate in the presence of a catalyst such as acetic acid. The reaction mixture is then heated to reflux temperature, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-Methyl-N-pyridin-4-ylpyrazole-4-carboxamide has been studied for its potential applications in various scientific fields such as medicine, agriculture, and material science. In medicine, this compound has been investigated for its anti-inflammatory and anti-cancer properties. In agriculture, it has been studied for its potential use as a herbicide. In material science, it has been used as a building block for the synthesis of other compounds.